Cas no 59558-21-3 (Octanoic acid,3-methylphenyl ester)

• Product Name: Octanoic acid,3-methylphenyl ester
• CAS No: 59558-21-3
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 380409
• PubChem ID: 229898
• Update Time: 2025-04-19

Octanoic acid,3-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,3-methylphenyl ester
• (3-methylphenyl) octanoate
• 3-methylphenyl octanoate
• AC1L5IBY
• AC1Q60T4
• AR-1K8976
• CTK5B0129
• m-tolyl octanoate
• NSC23965
• octanoic acid m-tolyl ester
• Octansaeure-m-tolylester
• DTXSID90282055
• Octanoic acid, 3-methylphenyl ester
• 59558-21-3
• VPZWDKNEKVKFOJ-UHFFFAOYSA-N
• NSC-23965

• Inchi： 1S/C15H22O2/c1-3-4-5-6-7-11-15(16)17-14-10-8-9-13(2)12-14/h8-10,12H,3-7,11H2,1-2H3
• InChI Key： VPZWDKNEKVKFOJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C)C=1)C(CCCCCCC)=O

Computed Properties

• Exact Mass: 234.16206
• Monoisotopic Mass: 234.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.966
• Boiling Point: 319.2°C at 760 mmHg
• Flash Point: 112.7°C
• Refractive Index: 1.491
• PSA: 26.3